Cas no 1040693-51-3 (N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide)

N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide is a specialized organic compound featuring a pyridine and amide functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structure allows for selective reactivity, particularly in the formation of heterocyclic compounds or as a precursor in the development of bioactive molecules. The presence of both amine and amide moieties enhances its utility in peptide mimetics and ligand design. This compound exhibits favorable solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, making it a reliable choice for research and industrial applications.
N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide structure
1040693-51-3 structure
Product Name:N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide
CAS No:1040693-51-3
MF:C10H15N3O
MW:193.245601892471
MDL:MFCD10687390
CID:4678603
Update Time:2025-06-11

N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N~3~-(pyridin-3-ylmethyl)-beta-alaninamide
    • N-METHYL-3-[(3-PYRIDINYLMETHYL)AMINO]PROPANAMIDE
    • STL257127
    • BBL024554
    • H0375
    • N-methyl-3-[(pyridin-3-ylmethyl)amino]propanamide
    • N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide
    • MDL: MFCD10687390
    • Inchi: 1S/C10H15N3O/c1-11-10(14)4-6-13-8-9-3-2-5-12-7-9/h2-3,5,7,13H,4,6,8H2,1H3,(H,11,14)
    • InChI Key: NVWNLSPWFUKHIH-UHFFFAOYSA-N
    • SMILES: O=C(CCNCC1C=NC=CC=1)NC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 173
  • XLogP3: -0.4
  • Topological Polar Surface Area: 54

N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide

Comprehensive Overview of N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide (CAS No. 1040693-51-3)

N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide, with the CAS number 1040693-51-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a pyridine ring and an amide functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's CAS No. 1040693-51-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern research. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, especially in targeting neurological and metabolic disorders. The presence of both pyridine and amide moieties contributes to its versatility, enabling interactions with various biological targets.

In recent years, the demand for N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide has surged due to its role in high-throughput screening and medicinal chemistry. Its molecular framework allows for modifications that can enhance drug-like properties, such as solubility and bioavailability. This aligns with current trends in personalized medicine and precision drug design, where tailored compounds are essential for addressing complex diseases.

Another area of interest is the compound's potential in neuroscience research. The pyridine ring is a common feature in ligands targeting neurotransmitter receptors, making CAS No. 1040693-51-3 a candidate for studying neurological pathways. Questions like "How does N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide interact with GABA receptors?" or "What are its pharmacokinetic properties?" are frequently explored in scientific literature.

From a synthetic chemistry perspective, the compound's amide linkage and amino group offer opportunities for covalent modification and peptide mimicry. This is particularly relevant in the context of protease inhibitors and enzyme modulators, which are hot topics in drug development. Researchers often search for "synthetic routes for CAS No. 1040693-51-3" or "scalable production methods," highlighting the need for efficient and sustainable synthesis protocols.

Environmental and green chemistry considerations are also driving interest in this compound. With increasing emphasis on sustainable synthesis, scientists are exploring eco-friendly methods to produce N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide. Searches like "biocatalytic approaches for CAS No. 1040693-51-3" or "solvent-free synthesis" reflect this trend, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, N-Methyl-3-[(3-pyridinylmethyl)amino]propanamide (CAS No. 1040693-51-3) is a multifaceted compound with broad applications in pharmaceutical research, drug discovery, and biochemical studies. Its unique structure and functional groups make it a valuable tool for addressing contemporary challenges in healthcare and scientific innovation. As research progresses, this compound is likely to remain a focal point in the quest for advanced therapeutic solutions.

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